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Compound of Interest

Compound Name: Mifepristone-d3

Cat. No.: B15611157

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation of stock and working
solutions of Mifepristone-d3. Mifepristone-d3 is the deuterium-labeled version of Mifepristone
and is commonly used as an internal standard for the quantification of Mifepristone in biological
samples using mass spectrometry (GC-MS or LC-MS).[1][2] Accurate preparation of these
solutions is critical for achieving reliable and reproducible analytical results. This protocol
outlines the necessary materials, step-by-step procedures for solution preparation, and
guidelines for proper storage and handling.

Compound Data and Physical Properties

A summary of the key properties of Mifepristone-d3 is provided below. This information is
essential for accurate calculations and proper handling of the compound.
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Property Value Source

11B-[4-(dimethylamino-
Formal Name d3)phenyl]-17B-hydroxy-17-(1-  [1]
propynyl)-estra-4,9-dien-3-one

Molecular Formula C29H32D3NO:2 [1]
Molecular Weight 432.6 g/mol [1]
Appearance A crystalline solid [1]
Purity >95-99% [11[3]

Soluble in Methanol,

Chloroform, Ethanol, and

Solubility ]
DMSO.[1][4] Poorly soluble in
water.[5][6]

Storage (Solid) -20°C [11[3]

. ) > 4 years (when stored at
Stability (Solid) [1]

-20°C)

Experimental Workflow Diagram

The following diagram illustrates the overall workflow for preparing Mifepristone-d3 stock and
working solutions from the neat (solid) material.
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Step 1: Initial Preparation

Mifepristone-d3 Solid
(Vial at -20°C)

A/

Equilibrate to
Room Temperature

Y

Accurately Weigh
Required Amount

:Transfer Solid
|

Step 2: Stock So\ilution Preparation

Add Appropriate Volume
of Solvent (e.g., Methanol)
to achieve desired concentration
(e.g., 1 mg/mL)

Vortex/Sonicate
to Ensure Complete Dissolution

Store Stock Solution
at -20°C or -80°C
in a labeled, sealed vial
I
:Aliquot
I
|
Step 3: Working/ Solution Preparation

Perform Serial Dilutions
from Stock Solution
using appropriate solvent

A/

Prepare Final Working Solution
at desired concentration
(e.g., 100 ng/mL)

A/

Store Working Solution
at -20°C for short-term use

Mifepristone-d3 Solution Preparation Workflow

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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